2-cyano-N'-{(E)-[2-(trifluoromethyl)phenyl]methylidene}acetohydrazide

• IUPAC Name: 2-cyano-N-[(E)-[2-(trifluoromethyl)phenyl]methylideneamino]acetamide
• InChI: InChI=1S/C11H8F3N3O/c12-11(13,14)9-4-2-1-3-8(9)7-16-17-10(18)5-6-15/h1-4,7H,5H2,(H,17,18)/b16-7+
• InChI Key: SIBLVDWGFRRKAY-FRKPEAEDSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=NNC(=O)CC#N)C(F)(F)F
• Isomeric SMILES: C1=CC=C(C(=C1)/C=N/NC(=O)CC#N)C(F)(F)F
• Molecular Formula: C11H8F3N3O
• Molecular Weight: 255.20 g/mol

Description

“2-cyano-N’-{(E)-[2-(trifluoromethyl)phenyl]methylidene}acetohydrazide” is a chemical compound. It is a high-quality reference standard used for pharmaceutical testing.

Synthesis Analysis

The synthesis of similar compounds involves the coupling of cyanoacetic acid (CAA) with another beginning material, aniline 4-(trifluoromethyl), to make an intermediate (i.e., 2-cyano-N-(4-trifluoromethyl) phenylacetamide). This intermediate then combines with acetyl chloride to produce the final product in the presence of sodium hydroxide and acetone.

Scientific Research Applications

Chemical Synthesis and Drug Design

Compounds with similar structures, including cyano groups and acetohydrazide moieties, are often explored for their utility in chemical synthesis and drug design. They can serve as key intermediates in the synthesis of various pharmaceuticals, including those with antimicrobial, antifungal, and anticancer properties. For instance, sulfonamides and their derivatives have been extensively studied for their therapeutic potentials, indicating that our compound might also serve as a precursor or intermediate in designing novel therapeutic agents (Carta, Scozzafava, & Supuran, 2012).

Antimicrobial and Antifungal Research

Research on compounds from cyanobacteria has shown that these organisms produce a variety of molecules with antimicrobial and antifungal activities. Given the structural complexity and activity of cyanobacterial compounds, 2-cyano-N'-{(E)-[2-(trifluoromethyl)phenyl]methylidene}acetohydrazide might also be investigated for potential antimicrobial or antifungal effects, either in its native form or as a modified derivative (Swain, Paidesetty, & Padhy, 2017).

Safety and Hazards

The safety data sheet for a similar compound, 2-cyano-N-[4-(trifluoromethyl)phenyl]acetamide, indicates that it is harmful if swallowed and harmful to aquatic life with long-lasting effects.

Future Directions

Trifluoromethyl ketones (TFMKs), which are similar to the compound , are valuable synthetic targets and synthons in the construction of fluorinated pharmacons. They have potential applications as key intermediates in medicinal chemistry.